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Compound of Interest

Compound Name: 2-Chloro-5-cyclopropylpyrimidine

Cat. No.: B1422297 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloro-5-cyclopropylpyrimidine

Authored by a Senior Application Scientist
This guide provides drug development professionals, researchers, and scientists with a

comprehensive understanding of the safety profile and handling requirements for 2-Chloro-5-
cyclopropylpyrimidine (CAS No. 166740-44-9). Moving beyond a standard Safety Data Sheet

(SDS), this document synthesizes available data into a practical framework, emphasizing the

causality behind safety protocols to ensure a self-validating system of laboratory safety.

Compound Identification and Physicochemical
Profile
2-Chloro-5-cyclopropylpyrimidine is a solid organic compound utilized in synthetic chemistry.

A clear understanding of its fundamental properties is the first step in a robust safety

assessment.
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Property Data Source

IUPAC Name
2-chloro-5-

cyclopropylpyrimidine
Sigma-Aldrich

CAS Number 166740-44-9 Sigma-Aldrich

Molecular Formula C₇H₇ClN₂ Sigma-Aldrich

Molecular Weight 154.60 g/mol PubChem

Physical Form Solid Sigma-Aldrich

Storage Temp. Inert atmosphere, 2-8°C Sigma-Aldrich

Hazard Identification and GHS Classification: A
Researcher's Perspective
The Globally Harmonized System (GHS) provides a universal language for chemical hazard

communication. For 2-Chloro-5-cyclopropylpyrimidine, the classifications point to specific

risks during routine laboratory handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1422297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification Hazard Statement
Implication in the
Laboratory Setting

Acute Toxicity, Oral H302: Harmful if swallowed

Ingestion of even small

quantities can cause adverse

health effects. This

underscores the critical

importance of prohibiting

eating, drinking, or smoking in

lab areas and avoiding hand-

to-mouth contact.

Skin Irritation H315: Causes skin irritation

Direct contact with the solid or

its dust can lead to

inflammation, redness, or

discomfort. This necessitates

the use of appropriate gloves

and protective clothing to

prevent dermal exposure.

Serious Eye Irritation
H319: Causes serious eye

irritation

The compound poses a

significant risk to vision upon

contact. Airborne dust or

accidental splashes can cause

pain and potential damage,

making sealed eye protection

mandatory.

Specific Target Organ Toxicity
H335: May cause respiratory

irritation

Inhalation of dust or aerosols

can irritate the respiratory tract,

leading to coughing and

discomfort. All weighing and

transfer operations must be

conducted within a certified

chemical fume hood.
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A Risk Mitigation Strategy: The Hierarchy of
Controls
Effective laboratory safety is not merely about personal protective equipment (PPE); it is a

systematic process of risk reduction. The hierarchy of controls prioritizes strategies from most

to least effective. This framework is essential for designing safe experimental workflows

involving 2-Chloro-5-cyclopropylpyrimidine.

Risk Mitigation for 2-Chloro-5-cyclopropylpyrimidine

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Chemical Fume Hood)

If not feasible

Administrative Controls
(e.g., SOPs, Training)

Supplement with

Personal Protective Equipment (PPE)
(Least Effective)

Last line of defense
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Caption: The Hierarchy of Controls prioritizes safety measures.

Engineering Controls: The primary defense against respiratory irritation (H335) is the

mandatory use of a certified chemical fume hood for all manipulations that could generate

dust, such as weighing and transferring the solid.

Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs)

for this compound. Ensure all personnel are trained on its specific hazards and the

corresponding emergency procedures.

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and

the chemical. The selection is directly dictated by the hazard profile.

Protection Type Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields or a

face shield.[1]

Protects against serious eye

irritation (H319) from airborne

particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat are required.[1][2]

Prevents skin irritation (H315)

upon contact.[1]

Respiratory Protection

Not required if work is

performed within a functional

fume hood. If engineering

controls fail or for large spills, a

full-face respirator with

appropriate filters should be

used.[1]

Mitigates the risk of respiratory

tract irritation (H335).[3]

Protocols for Safe Handling and Storage
Adherence to validated protocols is non-negotiable for ensuring safety and experimental

integrity.

Experimental Handling Protocol
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Preparation: Don all required PPE (lab coat, safety goggles, nitrile gloves) before entering

the designated handling area.

Ventilation: Confirm that the chemical fume hood is operational and has adequate airflow.

Manipulation: Conduct all weighing, transfers, and solution preparations within the fume

hood to contain dust and vapors.[1][3]

Contamination Avoidance: Use dedicated spatulas and glassware. Avoid creating dust

clouds during transfer.[1]

Post-Handling: Tightly seal the container immediately after use.

Decontamination: Wipe down the work surface within the fume hood. Wash hands

thoroughly with soap and water after removing gloves.[1]

Storage Protocol
Atmosphere: Store the compound under an inert atmosphere (e.g., argon or nitrogen) to

maintain chemical stability.

Temperature: Keep in a cool, designated location at 2-8°C.

Container: Ensure the container is tightly closed to prevent moisture ingress and

contamination.[3]

Segregation: Store away from incompatible materials such as strong oxidizing agents.[4]

Emergency Response Protocols
Preparedness is key to mitigating the impact of an accidental exposure or spill. All personnel

must be familiar with these procedures.
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Exposure Route

Immediate First Aid

Exposure Incident

Inhalation
(H335)

Skin Contact
(H315)

Eye Contact
(H319)

Ingestion
(H302)

Move to fresh air.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Wash skin with soap and water.

Rinse with water for 15+ minutes.
Remove contact lenses if possible.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: Workflow for first aid response to exposure.

First-Aid Measures
Inhalation: Move the exposed person to fresh air at once. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[3][5]

Skin Contact: Promptly remove contaminated clothing. Wash the affected skin area

thoroughly with soap and water.[3][5] If irritation develops or persists, get medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[3][6] Remove contact lenses if it is safe to do so.

Seek immediate medical attention from an ophthalmologist.

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person. Call a physician or poison control center immediately.[1][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: Hazardous combustion products may include nitrogen oxides, carbon

monoxide, and hydrogen chloride gas.[4]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[1][7]

Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but perform cleanup from an upwind position.

Contain: Prevent further spread of the solid. Avoid generating dust.[1]

Collect: Carefully sweep or scoop the material into a suitable, labeled container for disposal.

[4] Do not dry sweep in a way that creates airborne dust.

Disposal: Dispose of the waste in accordance with all local, state, and federal regulations.

Toxicological and Ecological Profile
While comprehensive toxicological and ecological data for 2-Chloro-5-cyclopropylpyrimidine
is not readily available in public databases, the GHS classifications provide a clear indication of

its acute effects on human health. No data is available to suggest the compound is a

carcinogen or mutagen.
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For structurally related compounds like aminocyclopyrachlor, a known herbicide, there are

documented hazards to aquatic life.[8] Although this data cannot be directly extrapolated, it

suggests that pyrimidine-based compounds can pose environmental risks. Therefore, it is

imperative to prevent the release of 2-Chloro-5-cyclopropylpyrimidine into drains or the

environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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